molecular formula C21H27N3OS B8649307 2-{2-[2-(4-Phenylpiperazin-1-yl)ethyloxy]phenyl}thiazolidine CAS No. 103073-91-2

2-{2-[2-(4-Phenylpiperazin-1-yl)ethyloxy]phenyl}thiazolidine

Cat. No.: B8649307
CAS No.: 103073-91-2
M. Wt: 369.5 g/mol
InChI Key: BZWKWJRKLWNNGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{2-[2-(4-Phenylpiperazin-1-yl)ethyloxy]phenyl}thiazolidine is a useful research compound. Its molecular formula is C21H27N3OS and its molecular weight is 369.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

103073-91-2

Molecular Formula

C21H27N3OS

Molecular Weight

369.5 g/mol

IUPAC Name

2-[2-[2-(4-phenylpiperazin-1-yl)ethoxy]phenyl]-1,3-thiazolidine

InChI

InChI=1S/C21H27N3OS/c1-2-6-18(7-3-1)24-13-11-23(12-14-24)15-16-25-20-9-5-4-8-19(20)21-22-10-17-26-21/h1-9,21-22H,10-17H2

InChI Key

BZWKWJRKLWNNGZ-UHFFFAOYSA-N

Canonical SMILES

C1CSC(N1)C2=CC=CC=C2OCCN3CCN(CC3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.21 g of sodium hydroxide are added to a solution of 5.75 g of cysteamine hydrochloride in 200 ml of ethanol, and a solution of 14.28 g of 2-[2-(4-phenylpiperazin-1-yl)ethyloxy]benzaldehyde in 100 ml of ethanol is added thereto. After the mixture is stirred at room temperature for 2 hours, the mixture is concentrated under reduced pressure to remove solvent. The residue is dissolved in ethyl acetate, and the solution is washed with water, dried and then concentrated under reduced pressure to remove solvent. The residue is recrystallized from ether. 15.54 g of 2-{2-[2-(4-phenylpiperazin-1-yl)ethyloxy]phenyl}thiazolidine are obtained.
Quantity
2.21 g
Type
reactant
Reaction Step One
Quantity
5.75 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
14.28 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.